Cas no 2229226-34-8 (2-fluoro-2-(3-methylpyridin-4-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(3-methylpyridin-4-yl)ethan-1-amine
• CAS No: 2229226-34-8
• MF: C₈H₁₁FN₂
• MW: 154.184745073318
• CID: 6547691
• PubChem ID: 165851054
• Update Time: 2025-06-13

2-fluoro-2-(3-methylpyridin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(3-methylpyridin-4-yl)ethan-1-amine
• 2229226-34-8
• EN300-1776484

• Inchi： 1S/C8H11FN2/c1-6-5-11-3-2-7(6)8(9)4-10/h2-3,5,8H,4,10H2,1H3
• InChI Key： MRQZDAAWBHHETP-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CN=CC=1C

Computed Properties

• Exact Mass: 154.09062652g/mol
• Monoisotopic Mass: 154.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-fluoro-2-(3-methylpyridin-4-yl)ethan-1-amine

Introduction to 2-Fluoro-2-(3-Methylpyridin-4-yl)ethan-1-amine (CAS No. 2229226-34-8)

2-Fluoro-2-(3-methylpyridin-4-yl)ethan-1-amine, with the CAS number 2229226-34-8, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoro-substituted ethylamine moiety and a 3-methylpyridine ring, which contribute to its diverse biological activities and pharmacological properties.

The synthesis of 2-fluoro-2-(3-methylpyridin-4-yl)ethan-1-amine typically involves multi-step reactions, often starting from readily available precursors such as 4-chloro-3-methylpyridine and fluoroacetonitrile. The subsequent reduction of the nitrile group to the amine functionality is a crucial step in the synthesis process. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for research and development purposes.

In terms of its biological activity, 2-fluoro-2-(3-methylpyridin-4-yl)ethan-1-amine has been studied for its potential as a modulator of various receptors and enzymes. One of the key areas of interest is its interaction with nicotinic acetylcholine receptors (nAChRs), which are implicated in a range of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Studies have shown that this compound can selectively bind to specific subtypes of nAChRs, potentially offering therapeutic benefits without the side effects associated with non-selective agonists.

Additionally, 2-fluoro-2-(3-methylpyridin-4-yl)ethan-1-amine has demonstrated promising activity as an inhibitor of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibition of MAO can lead to increased levels of these neurotransmitters, which may have beneficial effects on mood and cognitive function. This property makes the compound a potential candidate for the treatment of depression and other mood disorders.

The pharmacokinetic properties of 2-fluoro-2-(3-methylpyridin-4-yl)ethan-1-amine have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are important factors for its potential use as an oral medication. However, further research is needed to optimize its pharmacokinetic profile and to ensure that it can be safely administered over long periods.

In preclinical studies, 2-fluoro-2-(3-methylpyridin-4-yl)ethan-1-amine has shown promising results in animal models of various diseases. For example, it has been effective in reducing cognitive deficits in rodent models of Alzheimer's disease and has demonstrated anti-inflammatory properties in models of neuroinflammation. These findings suggest that the compound may have broad therapeutic applications beyond its initial targets.

The safety profile of 2-fluoro-2-(3-methylpyridin-4-yl)ethan-1-amine is another critical aspect that has been extensively studied. Toxicology assessments have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical studies. However, as with any new drug candidate, thorough safety evaluations will be necessary before it can advance to clinical trials.

In conclusion, 2-fluoro-2-(3-methylpyridin-4-y l)ethan -1 -amine (CAS No . 2 2 9 9 6 - 8) represents a promising lead compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a therapeutic agent for various neurological and mood disorders. Ongoing research aims to optimize its properties and explore its full potential in clinical settings.